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Compound of Interest

Compound Name: DRP1i27

Cat. No.: B12396276

Essential Safety and Handling Guide for
DRP1i27

This document provides immediate safety, logistical, and operational guidance for researchers,
scientists, and drug development professionals handling DRP1i27. The information is intended
to supplement, not replace, a comprehensive Safety Data Sheet (SDS), which should be
consulted prior to any handling or use of this compound.

Immediate Safety and Handling Precautions

DRP1i27 is a potent inhibitor of human dynamin-related protein 1 (Drpl) intended for research
use only.[1][2][3] Due to the absence of a publicly available, detailed Safety Data Sheet (SDS)
in the initial search, standard laboratory safety practices for handling potent, biologically active
small molecules are strongly recommended. The following guidelines are based on general
best practices and information from suppliers.

Personal Protective Equipment (PPE):

Given that DRP1i27 is a bioactive chemical, appropriate PPE is mandatory to prevent
exposure. The following table outlines the recommended PPE for various handling activities,
based on general laboratory safety standards for hazardous chemicals.
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Activity

Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking

Chemotherapy-rated gloves (meeting ASTM
D6978 standard).[4] If packaging is
compromised, consider respiratory protection
(e.g., elastomeric half-mask with appropriate

cartridges).[4]

Weighing & Aliquoting (Solid Form)

Double chemotherapy-rated gloves, protective
gown (impermeable, long-sleeved, back-
closing), safety glasses or goggles, and a hair
cover.[4] All handling of the solid compound
should be performed in a certified chemical

fume hood or a ventilated balance enclosure.

Solution Preparation & Handling

Double chemotherapy-rated gloves, protective
gown, and safety glasses or goggles.[4] All work

should be conducted in a chemical fume hood.

Spill Cleanup

Spill kit appropriate for chemical spills, including
absorbent materials, two pairs of chemotherapy-
rated gloves, a gown, and respiratory and eye

protection.[4]

Operational and Disposal Plans

Proper storage and disposal are critical for maintaining the integrity of DRP1i27 and ensuring

laboratory safety.

Storage and Stability:
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Storage ] ) .
Form Duration Special Conditions
Temperature
Sealed container,
) - protected from
Solid 4°C Not specified ] ]
moisture and light.[1]
[2]
Sealed container,
protected from
In Solvent -80°C Up to 6 months ) )
moisture and light.[1]
[2]
Sealed container,
protected from
-20°C Up to 1 month ] ]
moisture and light.[1]
[2]
Disposal:

Specific disposal guidelines for DRP1i27 were not available in the initial search. All waste

materials, including empty vials, contaminated PPE, and unused solutions, should be treated

as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous

waste disposal. Consult your institution's Environmental Health and Safety (EHS) department

for specific procedures.

Experimental Protocols and Data

DRP1i27 acts by inhibiting the GTPase activity of Drp1, which is a key regulator of

mitochondrial fission.[5][6] This inhibition prevents the division of mitochondria, leading to a

more fused mitochondrial network.[6][7]

Quantitative Data Summary:
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Parameter Value Assay Method

Microscale Thermophoresis

Binding Affinity (KD) 190 uM
(MST)[1][2]
o o Surface Plasmon Resonance
Binding Affinity 286 uM
(SPR)[1][2]
For inhibiting Drpl GTPase
) ) activity and increasing
Effective Concentration 0-50 uM

mitochondrial networks in cell
culture.[1][2]

Key Experimental Methodologies

1. Stock Solution Preparation (In Vitro): DRP1i27 is soluble in DMSO.[1][2] For cell culture
experiments, prepare a concentrated stock solution in newly opened, anhydrous DMSO.
Ultrasonic treatment may be necessary to fully dissolve the compound.[1][2] Note that
hygroscopic DMSO can negatively impact solubility.[1][2]

2. In Vivo Formulation Protocol: For a 1 mL final volume of a clear solution suitable for in vivo
use (= 2.5 mg/mL), the following protocol can be employed[1]:

Start with 100 pL of a 25.0 mg/mL DRP1i27 stock solution in DMSO.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to reach the final volume of 1 mL.

3. Assessing Mitochondrial Morphology: To evaluate the effect of DRP1i27 on mitochondrial
dynamics, cells (e.g., human or mouse fibroblasts) are treated with the compound.[5]

o Culture cells on coverslips suitable for imaging.

» Treat cells with varying concentrations of DRP1i27 or a vehicle control (e.g., DMSO).
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o Fix the cells and stain with a mitochondria-specific dye (e.g., MitoTracker) or through
immunofluorescence using an antibody against a mitochondrial protein.

e Acquire images using fluorescence microscopy and quantify the mitochondrial morphology,
categorizing cells as having fragmented, intermediate, or elongated/fused mitochondria.

Visualized Workflows and Pathways

To clarify the experimental and mechanistic logic, the following diagrams are provided.

Preparation Workflow

[DRPliZ? (Solid)}

PE Required

Weigh in Ventilated
Balance Enclosure

Dissolve in Anhydrous DMSO
(with sonication if needed)

Concentrated Stock
Solution (-80°C)

Prepare Working Dilutions
for Experiments

Click to download full resolution via product page

Diagram 1: General laboratory workflow for the preparation of DRP1i27 solutions.
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Diagram 2: Simplified signaling pathway showing DRP1i27's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-drp1i27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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